Cas no 40740-31-6 ( )

• Product Name: &nbsp
• CAS No: 40740-31-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 926127
• PubChem ID: 297375
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-5,7,8-trimethyl-3,4-dihydrochromen-2-one
• 6-Hydroxy-5,7,8-trimethyl-2-chromanone
• 6-Hydroxy-5,7,8-trimethyl-chroman-2-on
• 6-hydroxy-5,7,8-trimethylchroman-2-one
• 6-hydroxy-5,7,8-trimethyl-chroman-2-one
• AC1L6RJA
• Coumarin-6-ol, 3,4-dihydro-5,7,8-trimethyl-
• NSC168504
• SureCN4459202
• SY318964
• 6-Hydroxy-5,7,8-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one
• NSC-168504
• 6-Hydroxy-5,7,8-trimethyl-3,4-dihydrocoumarin
• 6-Hydroxy-5,7,8-trimethyl-2-chromanone #
• SCHEMBL4459202
• Q63408964
• 40740-31-6
• MFCD24713559
• DTXSID80304957
•  

• Inchi： 1S/C12H14O3/c1-6-7(2)12-9(8(3)11(6)14)4-5-10(13)15-12/h14H,4-5H2,1-3H3
• InChI Key： IWIXYZQOIASOQM-UHFFFAOYSA-N
• SMILES： O1C(CCC2C(C)=C(C(C)=C(C)C1=2)O)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.16900